N-(adamantan-1-yl)-1-(cyclohexylmethyl)-1h-indazole-3-carboxamide

• IUPAC Name: N-(1-adamantyl)-1-(cyclohexylmethyl)indazole-3-carboxamide
• InChI: InChI=1S/C25H33N3O/c29-24(26-25-13-18-10-19(14-25)12-20(11-18)15-25)23-21-8-4-5-9-22(21)28(27-23)16-17-6-2-1-3-7-17/h4-5,8-9,17-20H,1-3,6-7,10-16H2,(H,26,29)
• InChI Key: ACFKPINHOINOFB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CN2C3=CC=CC=C3C(=N2)C(=O)NC45CC6CC(C4)CC(C6)C5
• Molecular Formula: C25H33N3O
• DSSTOX Substance ID: DTXSID401342356
• Molecular Weight: 391.5 g/mol
• CAS No.: 1400742-33-7

Description

N-(adamantan-1-yl)-1-(cyclohexylmethyl)-1H-indazole-3-carboxamide, commonly known as ACHMINACA, is a synthetic cannabinoid. Synthetic cannabinoids are a class of compounds that mimic the effects of delta-9-tetrahydrocannabinol (THC), the active ingredient in cannabis. ACHMINACA is part of a newer generation of synthetic cannabinoids that have been developed for research purposes and have been found in illegal substances .

Scientific Research Applications

ACHMINACA has several scientific research applications:

Chemistry: It is used as a reference standard in analytical chemistry for the identification and quantification of synthetic cannabinoids.

Biology: ACHMINACA is studied for its interactions with cannabinoid receptors in the brain and its effects on cellular signaling pathways.

Medicine: Research is conducted to understand the potential therapeutic and adverse effects of ACHMINACA and other synthetic cannabinoids.

Industry: ACHMINACA is used in the development of new synthetic cannabinoids and related compounds for various applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ACHMINACA involves the reaction of 1-(cyclohexylmethyl)-1H-indazole-3-carboxylic acid with adamantylamine. The reaction typically occurs in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dichloromethane at room temperature .

Industrial Production Methods

Industrial production of ACHMINACA follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and automated systems to ensure consistent quality and yield. The reaction conditions are optimized to maximize the production efficiency and minimize the formation of by-products .

Chemical Reactions Analysis

Types of Reactions

ACHMINACA undergoes various chemical reactions, including:

Oxidation: ACHMINACA can be oxidized to form hydroxylated derivatives.

Reduction: Reduction reactions can convert ACHMINACA to its corresponding amine derivatives.

Substitution: ACHMINACA can undergo nucleophilic substitution reactions, where the adamantyl or cyclohexylmethyl groups are replaced by other substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines and thiols are used in substitution reactions.

Major Products Formed

The major products formed from these reactions include hydroxylated derivatives, amine derivatives, and substituted analogs of ACHMINACA .

Mechanism of Action

ACHMINACA exerts its effects by binding to cannabinoid receptors, primarily the CB1 receptor, in the brain. This binding activates the receptor and modulates the release of neurotransmitters, leading to psychoactive effects similar to those of THC. The molecular targets and pathways involved include the endocannabinoid system, which plays a role in regulating mood, appetite, and pain sensation .

Comparison with Similar Compounds

Similar Compounds

APINACA (AKB48): Another synthetic cannabinoid with a similar structure and effects.

5F-APINACA (5F-AKB48): A fluorinated analog of APINACA with increased potency.

AB-CHMINACA: A synthetic cannabinoid with a different substituent on the indazole ring but similar pharmacological effects.

Uniqueness of ACHMINACA

ACHMINACA is unique due to its adamantyl group, which enhances its binding affinity to cannabinoid receptors and increases its potency compared to other synthetic cannabinoids. This structural feature also contributes to its distinct pharmacokinetic properties and metabolic stability .